Cas no 121633-50-9 (Citric acid-2,4-13C2)

• Product Name: Citric acid-2,4-13C2
• CAS No: 121633-50-9
• MF: C₆H₈O₇
• MW: 194.108832359314
• CID: 104681
• PubChem ID: 24872715
• Update Time: 2025-04-18

Citric acid-2,4-13C2 Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propane-1,3-13C2-tricarboxylicacid, 2-hydroxy- (9CI)
• 2-hydroxypropane-1,2,3-tricarboxylic acid
• CITRIC ACID-[2,4-13C2]
• Citric-2,4-13C2 Acid
• (2,4-13C2)citric acid
• [13C2,13C4]citric acid
• [2,4-(13)C2]citric acid
• 2,4-(13)C citric acid
• 492078_ALDRICH
• citric acid-2,4-13C
• Citric acid-2,4-13C2
• CITRIC-2,4-13C2 ACID, 99 ATOM % 13C
• 121633-50-9
• 2-hydroxy(1,3-13C2)propane-1,2,3-tricarboxylic acid
• SCHEMBL1331346
• HY-W127841
• Citric acid-2,4-13C2, 99 atom % 13C
• CS-0186010
• J-004551
• DTXSID30486651
• 2-Hydroxy-1,2,3-propane-1,3-13C2-tricarboxylic Acid
• G90877

• MDL： MFCD00143997
• Inchi： 1S/C6H8O7/c7-3(8)1-6(13,5(11)12)2-4(9)10/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/i1+1,2+1
• InChI Key： KRKNYBCHXYNGOX-ZDOIIHCHSA-N
• SMILES： OC(C(=O)O)([13CH2]C(=O)O)[13CH2]C(=O)O

Computed Properties

• Exact Mass: 194.03371226g/mol
• Monoisotopic Mass: 194.03371226g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.762
• Melting Point: 153-159 °C (lit.)
• Refractive Index: 1.575
• PSA: 132.13000
• LogP: -1.24850
• Solubility: Not determined

Citric acid-2,4-13C2 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：37/38-41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives